Cas no 153800-11-4 (2-Ethynylpyrazine)

2-Ethynylpyrazine is a heterocyclic compound featuring a pyrazine ring with an ethynyl substituent, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its alkyne functionality allows for selective modifications via click chemistry, enabling the construction of complex molecular architectures. The pyrazine core contributes to its utility in medicinal chemistry, particularly in the development of bioactive molecules and ligands. This compound is valued for its stability and reactivity, facilitating applications in cross-coupling reactions and as a building block for agrochemicals or materials science. Its structural properties make it suitable for exploring novel chemical spaces in drug discovery and functional materials.
2-Ethynylpyrazine structure
2-Ethynylpyrazine structure
Product Name:2-Ethynylpyrazine
CAS No:153800-11-4
MF:C6H4N2
MW:104.109360694885
MDL:MFCD13189804
CID:2141045
PubChem ID:15639205
Update Time:2025-05-21

2-Ethynylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-ethynylpyrazine
    • 2-Ethynyl-1,4-diazine, (Pyrazin-2-yl)acetylene
    • Pyrazine, ethynyl-
    • Pyrazine, 2-ethynyl-
    • (Pyrazin-2-yl)acetylene
    • 2-Ethynyl-1,4-diazine
    • GLEJGPDNIJWWQH-UHFFFAOYSA-N
    • PB18058
    • AK185335
    • DTXSID80576132
    • SCHEMBL736782
    • 153800-11-4
    • P11646
    • F2167-5013
    • AKOS013285309
    • DS-10038
    • CS-0044099
    • SY067627
    • DB-314058
    • EN300-787583
    • MFCD13189804
    • 805-281-0
    • CHEMBL5434413
    • DGA80011
    • BDBM50622811
    • DTXCID70526904
    • 2-Ethynylpyrazine
    • MDL: MFCD13189804
    • Inchi: 1S/C6H4N2/c1-2-6-5-7-3-4-8-6/h1,3-5H
    • InChI Key: GLEJGPDNIJWWQH-UHFFFAOYSA-N
    • SMILES: N1C=CN=CC=1C#C

Computed Properties

  • Exact Mass: 104.037448136g/mol
  • Monoisotopic Mass: 104.037448136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Boiling Point: 180.3±20.0°C at 760 mmHg

2-Ethynylpyrazine Security Information

2-Ethynylpyrazine Pricemore >>

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Additional information on 2-Ethynylpyrazine

Exploring the Versatile Applications and Properties of 2-Ethynylpyrazine (CAS No. 153800-11-4)

2-Ethynylpyrazine (CAS No. 153800-11-4) is a unique heterocyclic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its pyrazine ring and ethynyl functional group, offers a wide range of applications due to its distinctive chemical properties. Researchers and industry professionals are increasingly interested in 2-Ethynylpyrazine for its potential in drug discovery, flavor and fragrance formulations, and advanced material synthesis.

The molecular structure of 2-Ethynylpyrazine combines the aromaticity of the pyrazine ring with the reactivity of the ethynyl group, making it a versatile building block in organic synthesis. Its CAS number, 153800-11-4, serves as a unique identifier for this compound in chemical databases and regulatory documents. The growing demand for pyrazine derivatives in various industries has positioned 2-Ethynylpyrazine as a compound of significant commercial and scientific interest.

In the pharmaceutical sector, 2-Ethynylpyrazine has shown promise as a key intermediate in the synthesis of bioactive molecules. Its structural features allow for diverse modifications, enabling the creation of novel compounds with potential therapeutic applications. Recent studies have explored its use in developing central nervous system (CNS) targeted drugs, aligning with current trends in neurological research and treatment development. The compound's ability to cross the blood-brain barrier makes it particularly valuable in this growing market segment.

The flavor and fragrance industry has also shown considerable interest in 2-Ethynylpyrazine derivatives. Pyrazine compounds are well-known for their ability to impart roasted, nutty, and earthy notes, making them valuable components in food flavorings and perfumery. With consumers increasingly seeking natural-like flavor compounds, 2-Ethynylpyrazine offers opportunities for creating sophisticated aroma profiles that meet modern market demands.

Material science applications of 2-Ethynylpyrazine (CAS 153800-11-4) are expanding rapidly, particularly in the development of conductive polymers and advanced materials. The compound's ethynyl group enables click chemistry reactions, facilitating the creation of complex molecular architectures. This property is especially valuable in the growing field of organic electronics, where researchers are developing next-generation materials for flexible displays, solar cells, and sensors.

Synthetic approaches to 2-Ethynylpyrazine have evolved significantly in recent years, with emphasis on green chemistry principles and atom-efficient processes. Modern synthetic routes focus on minimizing waste and improving yield, addressing the pharmaceutical industry's increasing demand for sustainable production methods. These advancements have made 2-Ethynylpyrazine more accessible to researchers and commercial users alike.

Analytical characterization of 2-Ethynylpyrazine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound's purity and quality, which are critical factors for its various applications. The availability of high-quality 2-Ethynylpyrazine (CAS 153800-11-4) has facilitated its adoption across multiple research fields and industrial applications.

Market trends indicate growing demand for pyrazine-based compounds, with 2-Ethynylpyrazine positioned as a valuable specialty chemical. The compound's unique properties align with several emerging technology sectors, including medicinal chemistry, flavor science, and material engineering. As research continues to uncover new applications, the commercial importance of 2-Ethynylpyrazine is expected to increase significantly in the coming years.

Storage and handling recommendations for 2-Ethynylpyrazine follow standard protocols for organic compounds. Proper storage conditions typically include protection from moisture and extreme temperatures, ensuring the compound's stability over time. These considerations are particularly important for researchers and manufacturers working with pyrazine derivatives in various applications.

The future outlook for 2-Ethynylpyrazine (CAS 153800-11-4) appears promising, with ongoing research exploring novel applications and synthetic methods. As industries continue to seek innovative chemical solutions, this compound's versatility ensures its relevance across multiple sectors. The development of new 2-Ethynylpyrazine derivatives and formulations is likely to drive further interest and commercial opportunities in the specialty chemicals market.

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